Cas no 2172622-21-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2172622-21-6
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6179154
• PubChem ID: 165572687
• Update Time: 2025-05-26

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid
• 2172622-21-6
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]methyl}-1,3-thiazole-5-carboxylic acid
• EN300-1560788

• Inchi： 1S/C24H21N3O5S/c28-21(26-13-22-27-12-20(33-22)23(29)30)10-5-11-25-24(31)32-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,12,19H,11,13-14H2,(H,25,31)(H,26,28)(H,29,30)/b10-5+
• InChI Key： HLTOLFVFDQGPGZ-BJMVGYQFSA-N
• SMILES： S1C(C(=O)O)=CN=C1CNC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid

Compound CAS No. 2172622-21-6: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic Acid

Compound CAS No. 2172622-21-6, also known as 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidomethyl}-1,3-thiazole-5-carboxylic acid, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butenamide moiety, and a thiazole ring. The combination of these structural elements makes it a unique molecule with diverse functional properties.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the molecule during chemical reactions. The butenamide moiety introduces additional functionality, potentially enhancing the compound's ability to participate in various biochemical interactions. The thiazole ring, on the other hand, is a heterocyclic structure commonly found in pharmaceuticals and agrochemicals due to its stability and ability to form hydrogen bonds.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways. The compound's ability to modulate enzyme activity without causing significant off-target effects has made it a focus of attention in medicinal chemistry.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The combination of the Fmoc group and the thiazole ring provides the molecule with unique electronic properties, which could be exploited in the development of advanced materials such as sensors or electronic devices. Preliminary studies have shown that the compound exhibits excellent conductivity and stability under various conditions, making it a candidate for next-generation materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that incorporate state-of-the-art techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the overall efficiency of the synthesis but also reduce the environmental impact by minimizing waste and energy consumption.

The characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into the molecular structure and conformational properties of the compound, which are critical for understanding its behavior in different chemical and biological systems.

In terms of applications, this compound has shown promise in several areas beyond drug discovery and materials science. For example, it has been explored as a potential precursor for bioactive molecules with anti-inflammatory or antioxidant properties. Its ability to interact with biological systems at multiple levels makes it a versatile tool for researchers across various disciplines.

The future outlook for this compound is highly promising. With ongoing research into its structural properties and functional applications, it is expected to play an increasingly important role in both academic and industrial settings. As new discoveries emerge, this compound will undoubtedly continue to contribute to advancements in chemistry, biology, and materials science.